Cas no 941961-31-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941961-31-5
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5458012
• Update Time: 2025-06-25

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C21H19N3O4/c1-13-2-4-14(5-3-13)20-22-21(28-23-20)15-10-19(25)24(12-15)16-6-7-17-18(11-16)27-9-8-26-17/h2-7,11,15H,8-10,12H2,1H3
• InChI Key： FXRQTQOQJWZOQT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C3OCCOC3=C2)CC(C2ON=C(C3=CC=C(C)C=C3)N=2)CC1=O

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one and Its Significance in Modern Chemical Biology

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, identified by the CAS number 941961-31-5, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure combines several pharmacophoric elements that have garnered attention for their potential therapeutic applications. The compound's architecture integrates a benzodioxin moiety, a pyrrolidinone scaffold, and an oxadiazole ring system, each contributing unique chemical and biological properties that make it a promising candidate for further investigation.

The benzodioxin component, particularly the 2,3-dihydro derivative at the 6-position, is known for its structural similarity to certain natural products and bioactive molecules. This moiety has been explored in various contexts due to its ability to interact with biological targets in a manner that can modulate physiological processes. In recent years, derivatives of benzodioxin have been investigated for their potential roles in treating neurological disorders, inflammation, and even cancer. The presence of this group in 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one suggests that the compound may exhibit similar pharmacological effects.

Complementing the benzodioxin core is the pyrrolidinone ring system. Pyrrolidinones are a class of heterocyclic compounds that are widely recognized for their versatility in drug design. They often serve as key structural elements in molecules targeting neurological and cardiovascular diseases. The incorporation of a pyrrolidinone into this compound not only enhances its complexity but also opens up possibilities for unique interactions with biological receptors. The N-substituted pyrrolidinone moiety can act as a hydrogen bond acceptor or donor, which is crucial for binding affinity and specificity.

The third major component is the oxadiazole ring. Oxadiazoles are five-membered heterocycles containing two oxygen atoms and one nitrogen atom. They are known for their stability and reactivity, making them valuable in medicinal chemistry. Specifically, 1,2,4-triazoles (a subclass of oxadiazoles) have been extensively studied for their antimicrobial and anti-inflammatory properties. In 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, the oxadiazole ring is linked to the pyrrolidinone via a phenyl group at the 3-position. This arrangement could potentially influence the compound's electronic properties and its ability to interact with biological targets.

The presence of a 4-methylphenyl group further modulates the electronic and steric environment of the molecule. Aromatic rings like benzene derivatives are common in drug molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. The methyl substituent at the para position enhances lipophilicity while maintaining aromaticity. This feature can be particularly important for membrane permeability and oral bioavailability.

Recent advancements in computational chemistry have enabled more sophisticated predictions of molecular behavior and interaction profiles. Virtual screening methods have been employed to identify potential hits from large compound libraries based on target-based or ligand-based approaches. In the context of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yldi-pyrrolidinone, computational models have suggested that its structure may allow it to bind effectively to certain enzymes or receptors implicated in diseases such as cancer and neurodegeneration.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial assays have shown promising activity against enzymes involved in inflammatory pathways. The combination of pharmacophores may lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects. Additionally, structural modifications based on these findings could yield derivatives with improved potency or selectivity.

The synthesis of complex molecules like 1-(2,3-dihydro-l,l-benzodioxine-l l -y l ) - 43 - ( 4 - methylphen y l ) - l , 24 - ox adia z ol - 5 - yl py rro lid ine - 22 - one presents both challenges and opportunities for synthetic chemists. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct intricate heterocyclic systems efficiently. These methods allow for precise control over regiochemistry and stereochemistry during synthesis.

As research progresses into novel therapeutic agents, l -(23-dihydro-l , l -benzodiox ine-l l -y l ) -43 -( lm eth yl phen y l ) - l ,24-o xadia z ol -5-yldi-pyrrolidine-l22-one holds promise as a versatile scaffold for drug discovery efforts . Its multifaceted structure provides multiple points for functionalization , enabling researchers to tailor its properties toward specific biological targets . Collaborative efforts between chemists , biologists , an d pharmacologists will be essential i n unraveling its full potential .

The integration of modern analytical techniques has also enhanced our understanding of how this compound behaves within biological systems . Techniques such as nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry (MS), an d X-ray crystallography provide detailed insights into molecular structure an d dynamics . These data are crucial f or refining mechanistic understanding an d optimizing lead compounds toward clinical relevance .

The future direction s o f research on l -(23-dihydro-l ,l-benzodiox ine-l l-y l )43 -( lm eth yl phen y l ) - l ,24-o xadia z ol -5-yldi-pyrrolidine-l22-one will likely involve exploring its interaction s with specific protein targets through structural biology approaches . High-resolution crystal structures o f protein-inhibitor complexes will guide rational design modifications aimed at improving binding affinity an d selectivity . Additionally , preclinical studies will assess pharmacokinetic s properties an d potential therapeutic e ffects i n relevant disease models .

In conclusion, 1-(23-dihydro-l ,l-benzodiox ine-l l-y l )43 -( lm eth yl phen y l ) - l ,24-o xadia z ol -5-yldi-pyrrolidine-l22-one (CAS no: 94196l31l) represents an exciting avenue i n chemical biology an d pharmaceutical development . Its unique structural composition opens up possibilities f or innovative therapies targeting various diseases . With ongoing advancements i n synthetic chemistry an d biophysical methods , we can anticipate further revelations about its potential role i n medicine . As research continues t o uncover new applications an d optimize its properties, this compound stands poised t o contribute significantly t o future therapeutic landscapes .